Cas no 70152-53-3 (N-Methyl-L-DOPA)

N-Methyl-L-DOPA structure
N-Methyl-L-DOPA structure
Product Name:N-Methyl-L-DOPA
CAS No:70152-53-3
MF:C10H13NO4
MW:211.214523077011
CID:1063867
PubChem ID:23620856
Update Time:2025-04-20

N-Methyl-L-DOPA Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-L-DOPA
    • (2S)-3-(3,4-dihydroxyphenyl)-2-(methylamino)propanoic acid
    • N-Methyldopa
    • 3-(3,4-Dihydroxyphenyl)-N-methylalanine
    • 3-Hydroxy-N-methyl-L-tyrosine
    • A-(3,4-Dihydroxyphenyl)-N-methylalanine
    • 70152-53-3
    • (-)methyl-dopa
    • N-methyl-3,4-dihydroxy-L-phenylalanine
    • CHEBI:167646
    • DTXSID20635212
    • QZIWDCLHLOADPK-ZETCQYMHSA-N
    • SCHEMBL2283369
    • beta-(3,4-dihydroxyphenyl)-N-methyl-L-alanine
    • DB-231540
    • 3-Hydroxy-N-methyl-L-tyrosine; 3-(3,4-Dihydroxyphenyl)-N-methylalanine; ss-(3,4-Dihydroxyphenyl)-N-methylalanine; N-Methyldopa;
    • Inchi: 1S/C10H13NO4/c1-11-7(10(14)15)4-6-2-3-8(12)9(13)5-6/h2-3,5,7,11-13H,4H2,1H3,(H,14,15)/t7-/m0/s1
    • InChI Key: QZIWDCLHLOADPK-ZETCQYMHSA-N
    • SMILES: OC([C@H](CC1C=CC(=C(C=1)O)O)NC)=O

Computed Properties

  • Exact Mass: 211.08400
  • Monoisotopic Mass: 211.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 89.8Ų

Experimental Properties

  • PSA: 89.79000
  • LogP: 0.70380

N-Methyl-L-DOPA Pricemore >>

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